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Compound of Interest

Compound Name: (38-Bromopyridin-2-yl)methanol

Cat. No.: B1282956

An In-depth Technical Guide on the Safety and Hazards of (3-Bromopyridin-2-yl)methanol

This document provides comprehensive safety and hazard information for (3-Bromopyridin-2-
yl)methanol, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets and chemical databases.

Chemical Identification

(3-Bromopyridin-2-yl)methanol is a brominated pyridine derivative used as a building block in
chemical synthesis.

Identifier Data Source
IUPAC Name (3-bromo-2-pyridinyl)methanol [1]

CAS Number 52378-64-0 [1112]
Molecular Formula CeHeBIrNO [11[2]
Molecular Weight 188.02 g/mol [1][2]
Synonyms 3-Bromopyridine-2-methanol [2]
Physical Form Solid

Hazard Identification and Classification
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The compound is classified as hazardous under the Globally Harmonized System (GHS).[1][2]
It is harmful if swallowed and causes significant irritation to the skin, eyes, and respiratory tract.

[1][2]

GHS Classification Details

Pictogram

Signal Word Warning

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1][2]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category

2n) H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure ) o
H335: May cause respiratory irritation.[1][2]
(Category 3)

Toxicological Information

The toxicological properties of (3-Bromopyridin-2-yl)methanol have not been fully
investigated.[3] However, available data indicates the following potential health effects:

o Acute Effects:

o

Oral: Harmful if swallowed.[1][2] Ingestion may cause nausea, vomiting, and dizziness.[3]

o Inhalation: May cause respiratory irritation.[1][2] Inhalation of high vapor concentrations
can lead to symptoms like headache and tiredness.[3]

o Skin: Causes skin irritation.[1][2] Prolonged contact may defat the skin, leading to
dermatitis.[3]

o Eyes: Causes serious eye irritation, which may include redness, pain, and watering.[1][2]

[4]
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o Chronic Effects: No data is available on the long-term or chronic effects of exposure.
» Carcinogenicity: This product is not listed as a carcinogen by IARC, NTP, or OSHA.[4]

First Aid Measures

Immediate medical attention is required in case of significant exposure.[3] All first aid
procedures should be performed while wearing appropriate personal protective equipment.

Exposure Route First Aid Protocol

Do NOT induce vomiting.[2] Rinse mouth with
Ingestion water and immediately call a POISON CENTER
or doctor.[2][3]

Remove the person to fresh air and keep them

comfortable for breathing.[2][5] If breathing is
Inhalation difficult, give oxygen. If not breathing, provide

artificial respiration.[5] Call a POISON CENTER

or doctor if the person feels unwell.[5]

Take off immediately all contaminated clothing.
. [3] Wash the affected area with plenty of soap
Skin Contact o
and water.[2][5] If skin irritation occurs, get

medical advice.[3][5]

Rinse cautiously with water for several minutes.

[3][5] Remove contact lenses, if present and
Eye Contact i o

easy to do, and continue rinsing.[3][5] If eye

irritation persists, seek medical advice.[3][5]

Firefighting Measures

(3-Bromopyridin-2-yl)methanol is a combustible solid.[6]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or
chemical foam.[3]

o Unsuitable Extinguishing Media: No information available.[3]
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o Specific Hazards: Containers may explode when heated.[3] During a fire, hazardous
combustion products may be formed, including nitrogen oxides (NOx), carbon monoxide
(CO), carbon dioxide (COz), and hydrogen halides.[3]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to safe areas.[2] Use personal protective
equipment and ensure adequate ventilation.[2] Avoid breathing dust, vapors, or mist.[2]

» Environmental Precautions: Prevent the chemical from entering drains or water courses.[2]

e Methods for Cleaning Up: Soak up the spill with an inert absorbent material (e.g., sand, silica
gel, universal binder).[3] Place the material into a suitable, closed container for disposal.[3]
Decontaminate surfaces with alcohol.[2]

Handling and Storage

o Handling: Use only in a well-ventilated area or under a chemical fume hood.[2][3] Avoid
contact with skin, eyes, and clothing, and avoid breathing dust or vapors.[2][3] Wash hands
thoroughly after handling.[3] Do not eat, drink, or smoke when using this product.[3]

o Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.
[3][5] Some sources recommend refrigeration for storage. Store locked up.[5]

¢ Incompatible Materials: Strong oxidizing agents and strong acids.[3]

Exposure Controls & Personal Protection

e Engineering Controls: Ensure adequate ventilation, especially in confined areas.[2] Eyewash
stations and safety showers should be close to the workstation.[2]

» Personal Protective Equipment (PPE):
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Protection Type Recommendation

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.[2]

Wear impervious clothing and protective gloves.

[2]

Skin Protection

Use a suitable respirator if ventilation is

Respiratory Protection )
inadequate.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of (3-Bromopyridin-2-
yl)methanol are not publicly available in the referenced safety data sheets. The hazard
classifications are based on standardized testing results reported to regulatory bodies like
ECHA. The protocols for first aid and accidental release, as described in Sections 4 and 6,

serve as procedural guidelines for safe laboratory practice.

Visualization of Hazard Response Workflow

The following diagram illustrates a logical workflow for responding to an accidental spill of (3-

Bromopyridin-2-yl)methanol in a laboratory setting.
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Caption: Workflow for Accidental Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(3-Bromopyridin-2-yl)methanol safety and hazard
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282956#3-bromopyridin-2-yl-methanol-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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